Cas no 2172239-36-8 (2-N-cyclopentyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-N-cyclopentyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2172239-36-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6440710
• PubChem ID: 165552766
• Update Time: 2025-05-30

2-N-cyclopentyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-cyclopentyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• EN300-1480684
• 2-[N-cyclopentyl-2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid
• 2172239-36-8

• Inchi： 1S/C28H32N2O5/c1-28(18-14-15-18,26(33)30(16-25(31)32)19-8-2-3-9-19)29-27(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24H,2-3,8-9,14-17H2,1H3,(H,29,34)(H,31,32)
• InChI Key： PNIIKYCILOPYLR-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-cyclopentyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

2-N-cyclopentyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid: A Comprehensive Overview

The compound 2-N-cyclopentyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid, identified by the CAS number NO2172239-36-8, is a highly specialized organic molecule with significant applications in the fields of chemistry and pharmacology. This compound is notable for its complex structure, which includes a cyclopentyl group, a cyclopropyl group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. These structural features contribute to its unique chemical properties and make it a valuable tool in modern chemical synthesis and drug discovery.

The synthesis of this compound involves a series of carefully designed reactions, including Friedel-Crafts alkylation, amide bond formation, and protection/deprotection strategies. The presence of the Fmoc group plays a critical role in controlling the reactivity of the molecule during synthesis, ensuring precise functionalization. Recent studies have demonstrated that this compound can serve as an effective precursor for the construction of bioactive molecules, particularly in the context of peptide synthesis and medicinal chemistry.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. In a groundbreaking study published in 2023, scientists utilized this compound to develop a novel nanocarrier system that significantly improved the efficacy of anti-cancer drugs in preclinical models. This advancement underscores the importance of understanding the molecular interactions and pharmacokinetics of such compounds.

In addition to its therapeutic applications, this compound has also found utility in materials science. Its unique structure allows for the formation of self-assembled monolayers on various surfaces, which can be employed in the development of advanced sensors and electronic devices. Recent experiments have highlighted its potential as a building block for constructing two-dimensional materials with tailored electronic properties.

From an environmental standpoint, the stability and biodegradability of this compound are critical considerations. Studies have shown that under certain conditions, it undergoes rapid hydrolysis, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental impact and to develop strategies for minimizing ecological risks.

In conclusion, 2-N-cyclopentyl-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid represents a versatile and multifunctional molecule with wide-ranging applications across diverse scientific disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.